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Compound of Interest

Compound Name: Diisooctyl adipate

Cat. No.: B073825

Audience: Researchers, scientists, and drug development professionals.

Introduction: Diisooctyl adipate (DIOA) is an organic compound, specifically an ester of
isooctyl alcohol and adipic acid.[1] It is a clear, colorless, and oily liquid with low volatility and
good thermal stability.[1][2] In material science, DIOA is predominantly utilized as a plasticizer,
an additive that enhances the flexibility, durability, and workability of polymeric materials.[3][4]
[5] Its excellent performance at low temperatures and lower toxicity compared to some
phthalate-based plasticizers make it a preferred choice in various applications.[3][6][7] These
notes provide an overview of the applications of DIOA in material science, its mechanism of
action, and detailed protocols for its experimental use.

Physicochemical Properties of Diisooctyl Adipate

A comprehensive understanding of the physical and chemical properties of DIOA is essential
for its effective application in material formulations.

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b073825?utm_src=pdf-interest
https://www.benchchem.com/product/b073825?utm_src=pdf-body
https://cymitquimica.com/cas/1330-86-5/
https://cymitquimica.com/cas/1330-86-5/
https://www.histry-chem.com/knowledge/information/what-is-diisooctyl-adipate-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://www.gst-chem.com/news/dioctyl-adipate-the-versatile-plasticizer-in-modern-industry.html
https://www.benchchem.com/pdf/dioctyl_adipate_mechanism_of_action_as_a_plasticizer.pdf
https://archemco.com/our-product/plasticizer/
https://www.gst-chem.com/news/dioctyl-adipate-the-versatile-plasticizer-in-modern-industry.html
https://www.researchgate.net/publication/353809389_Ecotoxicity_of_the_Adipate_Plasticizers_Influence_of_the_Structure_of_the_Alcohol_Substituent
https://pmc.ncbi.nlm.nih.gov/articles/PMC8399886/
https://www.benchchem.com/product/b073825?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property

Value

Reference

Chemical Name

Hexanedioic acid, 1,6-

diisooctyl ester

[1]

CAS Number 1330-86-5

Molecular Formula C22H4204 [2]
Molecular Weight 370.57 g/mol [8]
Appearance C-Iea.r, c?lorless to pale yellow, 2]

oily liquid

Odor Mild, characteristic [8]
Boiling Point 213°C @ 12 mmHg [2]
Melting Point -67°C [8]
Flash Point 196°C [8]
Density ~0.925 g/cm?3 at 20°C [2]
Viscosity ~15-17 mPa-s at 25°C [2]

Solubility in Water

<0.1%

[8]

Solubility in Organic Solvents

Soluble in ethanol, ether, and

hydrocarbons

[2]19]

Applications in Material Science

Diisooctyl adipate's primary role in material science is as a plasticizer, particularly for polyvinyl
chloride (PVC) and other polymers.[1][10] Its incorporation into a polymer matrix imparts
several desirable properties:

« Enhanced Flexibility and Softness: DIOA increases the plasticity of materials, making them
less brittle.[5][11]

e Improved Low-Temperature Performance: It maintains the flexibility of materials even in cold
environments, preventing cracking.[3][9]
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 Increased Durability: By reducing the rigidity of the polymer, DIOA contributes to the overall
longevity of the material.[1]

o Processability: It lowers the viscosity of the polymer melt, making it easier to process and
mold.[5]

Key application areas include:

Flexible PVC Products: Found in items like cables, wires, garden hoses, and sealing rings.[3]
[10]

e Coatings and Films: Used in food packaging films and PVC coatings where flexibility and
safety are crucial.[3][10]

» Adhesives and Sealants: Acts as a solvent and plasticizing agent, improving application
properties and elasticity.[11]

« Automotive Interiors: Contributes to the heat stability and weather resistance of interior
components.[3][11]

o Synthetic Rubbers: Improves processing characteristics and enhances elasticity and tear
resistance.[3]

Mechanism of Action: Plasticization

The function of DIOA as a plasticizer is explained by three core theories: the Lubricity Theory,
the Gel Theory, and the Free Volume Theory.[4] The Free Volume Theory is the most
comprehensive, suggesting that the plasticizer molecules increase the "free volume" within the
polymer matrix. This disrupts the intermolecular forces between polymer chains, allowing them
to move more freely past one another, which results in increased flexibility and a lower glass
transition temperature (Tg).[4]
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Caption: Mechanism of Plasticization by Diisooctyl Adipate.
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Experimental Protocols
Protocol 1: Synthesis of DIOA-Plasticized PVC Film

This protocol describes the preparation of a PVC film plasticized with diisooctyl adipate.

Materials and Equipment:

PVC resin (e.g., K-value 67)

» Diisooctyl adipate (DIOA)

o Thermal stabilizer (e.g., a mixed metal stabilizer)
o Two-roll mill with heating capabilities

o Hydraulic press with heating and cooling platens
e Metal mold (e.g., 150 x 150 x 1 mm)

» Weighing balance

e Spatula

Methodology:

o Formulation: Prepare a formulation by weight. For example, a common formulation for
flexible PVC might be:

o PVC resin: 100 parts

o DIOA: 30-50 parts

o Thermal stabilizer: 2-3 parts
e Mixing:

o Accurately weigh the PVC resin, DIOA, and thermal stabilizer.
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o Combine the components in a beaker and mix thoroughly with a spatula until the DIOA is
well absorbed by the PVC powder, forming a dry blend.

e Milling:

o Preheat the two-roll mill to a temperature suitable for PVC processing (typically 150-
170°C).

o Add the dry blend to the nip of the rolls.

o Continuously cut and fold the molten PVC sheet on the mill for 5-10 minutes to ensure a
homogeneous mixture.

e Molding:

(¢]

Preheat the hydraulic press to 170-180°C.

[¢]

Cut a piece of the milled PVC sheet and place it into the preheated metal mold.

[¢]

Place the mold in the press and apply a low pressure for a few minutes to allow the
material to flow and fill the mold.

[¢]

Increase the pressure to approximately 10 MPa and maintain for 5-10 minutes.
e Cooling:

o Transfer the mold to the cooling platens of the press and apply pressure while cooling with
circulating water until the mold temperature is below 40°C.

e Demolding:

o Release the pressure and carefully remove the plasticized PVC film from the mold.

Protocol 2: Characterization of DIOA-Plasticized PVC
Film

This protocol outlines key characterization techniques to evaluate the properties of the
prepared film.
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A. Thermal Analysis using Differential Scanning Calorimetry (DSC)

This method is used to determine the glass transition temperature (Tg) of the plasticized PVC,
which is a key indicator of plasticizer efficiency.[4][6]

Equipment:

 Differential Scanning Calorimeter (DSC)

o Sample pans (aluminum)

o Crimper

Methodology:

o Sample Preparation: Cut a small disk (5-10 mg) from the prepared PVC film and place it in
an aluminum DSC pan.[4] Crimp the pan to seal it.

e DSC Analysis:

[¢]

Place the sample pan and an empty reference pan in the DSC cell.

[e]

Heat the sample from room temperature to a temperature above the expected Tg (e.g.,
100°C) at a controlled rate (e.g., 10°C/min) to erase the thermal history.

[e]

Cool the sample to a low temperature (e.g., -80°C) at a controlled rate (e.g., 10°C/min).

o

Heat the sample again at the same rate until it is well above the glass transition.

o Data Analysis: Determine the Tg from the second heating scan as the midpoint of the step
transition in the heat flow curve.

B. Mechanical Testing: Tensile Properties

This method evaluates the effect of DIOA on the mechanical properties of the PVC film.

Equipment:

e Universal Testing Machine (UTM) with a suitable load cell
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e Dumbbell-shaped die cutter

o Calipers

Methodology:

Sample Preparation: Cut at least five dumbbell-shaped specimens from the PVC film using
the die cultter.

o Measurement: Measure the width and thickness of the gauge section of each specimen
using calipers.

e Tensile Test:
o Clamp a specimen in the grips of the UTM.

o Apply a tensile load at a constant crosshead speed (e.g., 50 mm/min) until the specimen
breaks.

o Data Analysis: From the stress-strain curve, determine the tensile strength, elongation at
break, and Young's modulus.

Quantitative Data Summary

The addition of DIOA significantly alters the properties of the base polymer. The following table
summarizes the typical effects of DIOA on PVC properties.

PVC + 40 phr DIOA

Property Unplasticized PVC Reference
(approx.)

Glass Transition

~80°C ~20°C [4]
Temp. (TQ)
Tensile Strength High Lower [4]
Elongation at Break Low High [4]
Hardness (Shore A) ~100 ~80 [4]
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Note: The values presented are approximate and can vary based on the specific grade of PVC
and other additives present in the formulation.[4]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the synthesis and characterization of
materials containing diisooctyl adipate.
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Caption: Experimental Workflow for DIOA-Containing Materials.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b073825?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicat?qn

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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